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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908 Get Quote

Technical Support Center: tert-Butyl
Peroxybenzoate
This technical support center provides guidance on the safe handling and storage of tert-Butyl

Peroxybenzoate (TBPB), also known as tert-Butyl octaneperoxoate. This information is

intended for researchers, scientists, and drug development professionals to ensure the safe

execution of their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with tert-Butyl Peroxybenzoate?

A1: Tert-Butyl Peroxybenzoate is an organic peroxide, Type C, liquid, and presents several

significant hazards. It is thermally unstable and can undergo self-accelerating exothermic

decomposition, which may be initiated by heat, contact with incompatible materials, or

confinement.[1][2][3] This decomposition can lead to fire or explosion.[1][2][4] The substance is

also flammable, can cause skin and eye irritation, and may be harmful if swallowed or inhaled.

[4][5]

Q2: What personal protective equipment (PPE) is required when handling tert-Butyl

Peroxybenzoate?
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A2: When handling tert-Butyl Peroxybenzoate, it is crucial to use proper personal protective

equipment. This includes:

Eye/Face Protection: Safety glasses or goggles are essential.[3] A full-face shield may also

be necessary.[2]

Skin Protection: A protective suit and chemical-resistant gloves (e.g., PVC) are required.[2]

[3]

Respiratory Protection: In case of inadequate ventilation or the potential for inhalation of

vapors, a suitable respirator (e.g., Type A-P filter) should be worn.[2]

Q3: What are the signs of decomposition of tert-Butyl Peroxybenzoate?

A3: Signs of decomposition include the generation of flammable gases, a noticeable pressure

build-up in sealed containers, and an increase in temperature.[4] Gradual decomposition during

storage can lead to a significant pressure increase and the potential for explosion.[4]

Q4: How should I respond to a spill of tert-Butyl Peroxybenzoate?

A4: In the event of a spill, immediately remove all sources of ignition and ensure adequate

ventilation.[1] For minor spills, absorb the material with an inert substance like vermiculite,

sand, or earth and place it in a suitable, closed container for disposal.[1][6] For major spills,

evacuate the area and move upwind.[2] Never use organic absorbents such as sawdust or

paper as this may cause a fire.[4]

Q5: What materials are incompatible with tert-Butyl Peroxybenzoate?

A5: Tert-Butyl Peroxybenzoate is incompatible with a wide range of materials, including strong

oxidizing agents, strong reducing agents, acids, bases, heavy metals, metal powders, amines,

and polyester accelerators like cobalt salts.[1][2][6] Contact with these substances can lead to

rapid and dangerous decomposition.[1][2]
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Parameter Value Source(s)

Recommended Storage

Temperature
10°C to 25°C [6]

Maximum Storage

Temperature (to ensure

quality)

25°C [1]

Maximum Safe Storage

Temperature (to prevent

decomposition)

Must not exceed 55°C [1]

Self-Accelerating

Decomposition Temperature

(SADT)

60°C [1]

UN Number UN 3103 [3][6]

Hazard Class 5.2 (Organic Peroxide) [6]

Boiling Point 75 - 76 °C (at 0.3 hPa)

Density 1.021 g/cm³ (at 25 °C)

Experimental Protocols
Protocol 1: Safe Handling of tert-Butyl Peroxybenzoate
in a Laboratory Setting

Preparation:

Ensure the work area is clean and free of incompatible materials.[3]

Verify that an eyewash station and safety shower are readily accessible.[6]

Ground and bond all containers and transfer equipment to prevent static discharge.[1][3]

Use only spark-proof tools and explosion-proof equipment.[1]

Personal Protective Equipment (PPE):
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Don the required PPE as outlined in the FAQ section (safety goggles, protective suit,

chemical-resistant gloves).

Handling Procedure:

Handle and open containers with care, being mindful of potential over-pressurization.[3]

Avoid all personal contact with the substance and inhalation of vapors.[2]

Measure out only the required amount of the peroxide for the experiment.[2]

Crucially, never return any unused material to the original container to prevent

contamination and decomposition.[2][3]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.

Decontaminate all equipment used.

Properly dispose of any waste material according to institutional and local regulations.

Protocol 2: Safe Storage of tert-Butyl Peroxybenzoate
Storage Location:

Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of heat,

sparks, or flames.[1][6]

The storage area should be an approved flammable materials storage area.[4]

Do not weigh out the peroxide in the storage room.[3]

Storage Conditions:

Maintain the storage temperature between 10°C and 25°C.[6]

Keep the container tightly closed.[1]
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Store away from incompatible materials.[1][6]

Container Management:

Store in the original container.[4]

Do not use aluminum, galvanized, or tin-plated containers.[2]

Implement a "First In, First Out" (FIFO) stock rotation system to prevent prolonged

storage.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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